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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)phenol

Cat. No.: B139506 Get Quote

Essential Safety and Handling Guide for 3-
(Trifluoromethoxy)phenol
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 3-(Trifluoromethoxy)phenol. Adherence to these

procedures is essential for minimizing risks and ensuring a safe laboratory environment.

Physicochemical and Hazard Data
A summary of the key quantitative data for 3-(Trifluoromethoxy)phenol is presented below.

This information is compiled from safety data sheets and chemical databases.
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Property Value

CAS Number 827-99-6

Molecular Formula C7H5F3O2

Purity >98.0% (GC)[1]

Appearance
Colorless to Light yellow to Light orange clear

liquid[1]

Boiling Point 80 °C / 24 mmHg[1]

Flash Point 84 °C[1]

Specific Gravity (20/20) 1.37[1]

Refractive Index 1.45[1]

Signal Word Warning[1]

Hazard Statements
H227: Combustible liquid[1]H315: Causes skin

irritation[1]H319: Causes serious eye irritation[1]

Operational Plan: Safe Handling Workflow
Proper operational procedures are crucial to minimize exposure and prevent accidents. The

following workflow outlines the safe handling of 3-(Trifluoromethoxy)phenol from preparation

to post-handling.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Review Safety Data Sheet (SDS)

Assemble All Necessary PPE

Prepare Designated Work Area
(Chemical Fume Hood)

Locate & Verify Emergency Equipment
(Eyewash, Safety Shower)

Weigh and Transfer Chemical
in Fume Hood

Perform Experimental Procedure

Continuously Monitor for Spills

Decontaminate Work Surfaces
and Equipment

Segregate Halogenated
Organic Waste

Properly Store Remaining
Chemical or Dispose

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safely handling 3-(Trifluoromethoxy)phenol.
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Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure. The following table summarizes the recommended PPE for handling this

compound, based on Safety Data Sheets and general best practices for phenolic and

fluorinated compounds.[2][3][4]

PPE Category Specification

Eye Protection

- Minimum: Safety glasses with side shields. -

Splash Hazard: Chemical safety goggles.[4] -

Significant Splash/Explosion Risk: A face shield

worn over chemical safety goggles.[2][4]

Hand Protection

- Incidental Contact: Double-gloved nitrile exam-

style gloves (minimum 8mil thickness). Gloves

should be changed immediately upon

contamination.[5] - Extended

Contact/Immersion: Utility grade neoprene or

butyl rubber gloves worn over nitrile gloves.[5]

While specific breakthrough times for 3-

(Trifluoromethoxy)phenol are not readily

available, these materials are recommended for

handling phenols in general.[4]

Skin and Body Protection

- A fully buttoned laboratory coat.[4][5] - Long

pants and closed-toe shoes.[4][5] - For potential

body splashes, a butyl rubber or neoprene

apron should be worn.[5]

Respiratory Protection

- If dust or aerosols may be generated or

ventilation is inadequate: An air-purifying

respirator with a Type A-P filter (organic vapor

and particulate) is recommended.[4] Ensure the

respirator is properly fit-tested.
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Experimental Protocols: Spill and Exposure
Procedures
Minor Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Don PPE: Before cleaning, don the appropriate PPE, including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Absorb: Cover the spill with an inert absorbent material such as vermiculite or sand. Do not

use combustible materials like paper towels as the primary absorbent.[2]

Collect: Carefully collect the absorbed material into a designated, labeled hazardous waste

container.[6]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

First Aid for Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[7] Polyethylene glycol (PEG 300 or 400)

can be used to decontaminate the skin after initial water flushing.[8] Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do.[9] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration.[7] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[10] Never give anything by

mouth to an unconscious person.[8] Seek immediate medical attention.
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Disposal Plan
Waste Segregation and Disposal:

Halogenated Organic Waste: 3-(Trifluoromethoxy)phenol is a halogenated organic

compound.[11] All waste containing this chemical must be collected in a designated, properly

labeled, and sealed container for halogenated organic waste.[11][12] Do not mix with non-

halogenated waste.[12]

Contaminated PPE and Materials: All disposable PPE (gloves, etc.) and other materials

(e.g., absorbent pads, weigh boats) contaminated with 3-(Trifluoromethoxy)phenol should

be collected in a separate, sealed container. This contaminated solid waste should also be

disposed of as hazardous waste.[4]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[4]

Follow your institution's procedures for the disposal of empty chemical containers.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[4] Halogenated organic wastes are typically incinerated at regulated hazardous

waste facilities.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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